Cas no 1529247-11-7 ((2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride)

• Product Name: (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride
• CAS No: 1529247-11-7
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• MDL: MFCD21828153
• CID: 5244262
• PubChem ID: 79226809
• Update Time: 2026-03-08

(2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranmethanesulfonyl chloride, 2,3-dihydro-
• (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride

• MDL： MFCD21828153
• Inchi： 1S/C9H9ClO3S/c10-14(11,12)6-7-5-13-9-4-2-1-3-8(7)9/h1-4,7H,5-6H2
• InChI Key： SSAWWOIBZKEPHO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(CS(Cl)(=O)=O)C1

Additional information on (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride

The Compound CAS No. 1529247-11-7: (2,3-Dihydro-1-Benzofuran-3-yl)Methanesulfonyl Chloride

(2,3-Dihydro-1-benzofuran-3-yl)methanesulfonyl chloride, identified by the CAS number 1529247-11-7, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound belongs to the class of sulfonating agents, which are widely used in the modification of organic molecules to introduce sulfonic acid groups. The structure of this compound consists of a benzofuran ring system, which is a bicyclic aromatic compound with unique electronic properties, attached to a methanesulfonyl chloride group. The benzofuran moiety contributes to the compound's stability and reactivity, making it a valuable intermediate in various chemical reactions.

The synthesis of (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride typically involves multi-step reactions, including oxidation and sulfonation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to enhance the yield and purity of this compound. These developments are particularly relevant in the context of green chemistry, where minimizing waste and maximizing resource efficiency are critical objectives.

One of the most notable applications of this compound is in the modification of polymers and materials. The sulfonating group in (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride allows for controlled surface functionalization, which is essential in creating advanced materials with tailored properties. For example, this compound has been utilized in the development of self-healing polymers and stimuli-responsive materials. Recent studies have demonstrated its potential in enhancing the durability and mechanical properties of polymer-based composites used in aerospace and automotive industries.

In addition to its role in materials science, this compound has also found applications in pharmaceutical research. The benzofuran ring system is known for its bioactive properties, making it a valuable component in drug design. Researchers have explored the use of (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. The sulfonating group facilitates the introduction of functional groups that can enhance drug delivery efficiency and bioavailability.

The environmental impact of (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride has also been a subject of recent investigations. Studies have focused on understanding its degradation pathways under various environmental conditions and assessing its potential toxicity to aquatic organisms. These efforts are part of broader initiatives to develop sustainable chemical processes that minimize environmental harm while maintaining high levels of productivity.

In conclusion, (2,3-dihydro-1-benzofuran-3-yl)methanesulfonyl chloride (CAS No. 1529247-11-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemical synthesis and materials development. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing both scientific knowledge and industrial innovation.